Cas no 5472-99-1 (1-Chloro-3-methoxy-2-nitrobenzene)

• Product Name: 1-Chloro-3-methoxy-2-nitrobenzene
• CAS No: 5472-99-1
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 377447
• PubChem ID: 232268
• Update Time: 2025-11-02

1-Chloro-3-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-methoxy-2-nitrobenzene
• 1-CHLORO-3-METHOXY-2-NITRO-BENZENE
• Benzene,1-chloro-3-methoxy-2-nitro-
• 3-Chlor-2-nitro-anisol
• 3-chloro-2-nitroanisole
• 5472-99-1
• E74260
• BS-28745
• NSC29552
• EN300-42582
• AKOS006221383
• SY179340
• SCHEMBL102120
• FT-0648032
• J-504509
• MFCD14455916
• NSC-29552
• AC-24345
• Benzene, 1-chloro-3-methoxy-2-nitro-
• AN-584/43422713
• A7958
• DTXSID00283073
• JFDFFRYBIFYDKP-UHFFFAOYSA-N
• Chlornitroanisol
• 2,2,4,4,5-Pentachlorobiphenyl
• CS-0137632
• DB-071901

• Inchi： 1S/C7H6ClNO3/c1-12-6-4-2-3-5(8)7(6)9(10)11/h2-4H,1H3
• InChI Key： JFDFFRYBIFYDKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 2.78000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Chloro-3-methoxy-2-nitrobenzene

Research Brief on 1-Chloro-3-methoxy-2-nitrobenzene (CAS: 5472-99-1): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

1-Chloro-3-methoxy-2-nitrobenzene (CAS: 5472-99-1) is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Recent studies have highlighted its utility in the development of novel therapeutic agents and its role in chemical biology research. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and emerging biological activities.

Recent advancements in synthetic chemistry have demonstrated the versatility of 1-Chloro-3-methoxy-2-nitrobenzene as a building block for complex molecules. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of potent kinase inhibitors, showcasing its potential in targeted cancer therapies. The compound's unique electronic properties, conferred by the nitro and chloro substituents, make it particularly valuable for nucleophilic aromatic substitution reactions.

In the realm of chemical biology, researchers have explored the compound's interactions with biological systems. A notable 2024 publication in ACS Chemical Biology revealed that derivatives of 1-Chloro-3-methoxy-2-nitrobenzene exhibit selective binding to certain protein targets involved in inflammatory pathways. This discovery opens new avenues for developing anti-inflammatory drugs with improved specificity.

The pharmaceutical industry has shown increasing interest in this compound due to its favorable physicochemical properties. Recent formulation studies have demonstrated its stability under various conditions, making it suitable for drug development. Additionally, computational modeling approaches have predicted several novel derivatives with enhanced bioavailability, as reported in a 2023 Molecular Pharmaceutics article.

Environmental and safety considerations regarding 1-Chloro-3-methoxy-2-nitrobenzene have also been addressed in recent research. A 2024 study in Green Chemistry proposed more sustainable synthetic routes for this intermediate, reducing hazardous waste generation while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on green chemistry principles.

Looking forward, the unique structural features of 1-Chloro-3-methoxy-2-nitrobenzene continue to inspire innovative applications. Current research directions include its potential use in photoactivatable prodrugs and as a scaffold for developing novel antimicrobial agents. The compound's versatility ensures its ongoing relevance in chemical biology and pharmaceutical research.